5-Fluoro-N-methyl-6-propan-2-yl-N-(1-pyridin-3-ylsulfonylpiperidin-3-yl)pyrimidin-4-amine

• IUPAC Name: 5-fluoro-N-methyl-6-propan-2-yl-N-(1-pyridin-3-ylsulfonylpiperidin-3-yl)pyrimidin-4-amine
• InChI: InChI=1S/C18H24FN5O2S/c1-13(2)17-16(19)18(22-12-21-17)23(3)14-6-5-9-24(11-14)27(25,26)15-7-4-8-20-10-15/h4,7-8,10,12-14H,5-6,9,11H2,1-3H3
• InChI Key: QUBYDJNYZKCIHO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C(=NC=N1)N(C)C2CCCN(C2)S(=O)(=O)C3=CN=CC=C3)F
• Molecular Formula: C18H24FN5O2S
• Molecular Weight: 393.5 g/mol

Description

The compound “5-Fluoro-N-methyl-6-propan-2-yl-N-(1-pyridin-3-ylsulfonylpiperidin-3-yl)pyrimidin-4-amine” is a pyrimidinamine derivative. Pyrimidinamine derivatives are considered promising agricultural compounds due to their outstanding activity and their mode of action, which is different from other fungicides.

Synthesis Analysis

The synthesis of pyrimidinamine derivatives involves using a template and applying the principle of bioisosterism. In one study, a series of pyrimidinamine derivatives were designed and synthesized using pyrimidifen as a template. The new compounds showed excellent fungicidal activity.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of pyrimidinamine derivatives can be complex and involve multiple steps. For example, in one study, a Diels–Alder reaction was used to form a key intermediate compound, which was then converted to a carboxylic acid intermediate by reaction with hydrogen at room temperature.

Mechanism of Action

Pyrimidinamine derivatives act as mitochondrial complex I electron transport inhibitors (MET I). This mode of action is different from other commercial fungicides, and resistance to pyrimidinamine fungicides has not been reported so far.